Cas no 113597-39-0 (2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide)

2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide structure
113597-39-0 structure
Product Name:2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
CAS No:113597-39-0
Molecular Formula:C15H13N9O7
Molecular Weight:431.31982
CID:152039
PubChem ID:9589486

2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Properties

Names and Identifiers

    • 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide
    • LogP
    • (E)-2-cyano-3-[(2E)-2-(1,3-dimethyl-5-nitroso-2,6-dioxo-1,3-diazinan-4-ylidene)hydrazinyl]-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]prop-2-enamide
    • 2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-
    • 2-Propenoic acid, 2-cyano-3-((tetrahydro-1,3-dimethyl-2,6-dioxo-5-nitroso-4(1H)-pyrimidinylidene)hydrazino)-, ((5-nitro-2-furanyl)methylene)hydrazide
    • 113597-39-0
    • InChIKey: QRCIFJCOSBEBCJ-UXCXLMGESA-N
    • Inchi: InChI=1S/C15H13N9O7/c1-22-12(11(21-28)14(26)23(2)15(22)27)19-17-6-8(5-16)13(25)20-18-7-9-3-4-10(31-9)24(29)30/h3-4,6-7,11,17H,1-2H3,(H,20,25)/b8-6+,18-7+,19-12-
    • SMILES: N#C/C(/C(N/N=C/C1=CC=C([N+]([O-])=O)O1)=O)=C\N/N=C1\N(C)C(=O)N(C)C(=O)C\1N=O

Computed Properties

  • Exact Mass: 431.09399
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Rotatable Bond Count: 5
  • Monoisotopic Mass: 431.093794
  • Heavy Atom Count: 31
  • Complexity: 929
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.5
  • Topological Polar Surface Area: 219

Experimental Properties

  • PSA: 215.97
  • Refractive Index: 1.719
  • Density: 1.672

2-Propenoic acid,2-cyano-3-[2-(tetrahydro-1,3-dimethyl-5-nitroso-2,6-dioxo-4(1H)-pyrimidinylidene)hydrazinyl]-,2-[(5-nitro-2-furanyl)methylene]hydrazide Related Literature

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